Cas no 1513232-27-3 (1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 1513232-27-3
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5821599
• PubChem ID: 96758093
• Update Time: 2024-01-13

1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
• 1513232-27-3
• EN300-1806711

• Inchi： 1S/C10H12O2S/c1-7-3-6-13-8(7)10(9(11)12)4-2-5-10/h3,6H,2,4-5H2,1H3,(H,11,12)
• InChI Key： PLEUFXOJQRKUFT-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų